methyl 6-fluoro-4-(3-methoxyphenyl)-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 6-fluoro-4-(3-methoxyphenyl)-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide” is a complex organic compound. It contains a benzothiazine ring, which is a type of heterocyclic compound (a ring structure containing atoms of at least two different elements). This compound also has a methoxyphenyl group attached to it, which suggests that it might have interesting chemical properties .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the benzothiazine ring and the attachment of the methoxyphenyl and fluoro groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis .
Molecular Structure Analysis
The molecular structure of this compound, based on its name, would include a benzothiazine ring, a methoxyphenyl group, and a fluorine atom. The exact structure would depend on the specific locations of these groups within the molecule .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The benzothiazine ring, the methoxyphenyl group, and the fluorine atom could all potentially participate in reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would depend on its exact structure. These properties could be determined through experimental testing .
Scientific Research Applications
Interaction with Benzodiazepine Receptors
The study by Barlin et al. (1996) explores derivatives with fluoro, methoxy, and other substituents, including their interaction with central and peripheral-type benzodiazepine receptors. Some compounds exhibited strong binding to peripheral-type benzodiazepine receptors, indicating potential for developing new therapeutic agents targeting these sites (Barlin et al., 1996).
Nematicidal and Antimicrobial Properties
Reddy et al. (2009) synthesized bis-[4-methoxy-3-[3-(4-fluorophenyl)-6-(4-methylphenyl)-2-(aryl)-3,3a,5,6-tetrahydro-2H-pyrazolo[3,4-d][1,3]thiazol-5-yl]phenyl]methanes, demonstrating significant nematicidal activity against certain nematodes and showing appreciable antibacterial and antifungal activities (Reddy et al., 2009).
ATP-sensitive Potassium Channel Openers
A study by de Tullio et al. (2005) on 6,7-disubstituted 4H-1,2,4-benzothiadiazine 1,1-dioxides identified compounds with enhanced activity as inhibitors of insulin secretion and myorelaxant potency, suggesting their utility in developing treatments for conditions such as diabetes and hypertension (de Tullio et al., 2005).
Synthesis of Fluorinated Heterocyclic Compounds
Shi et al. (1996) utilized the Me ester of 2-fluoro-3-methoxyacrylic acid for the synthesis of various fluorine-containing pyrazolones, pyrimidines, coumarines, and benzothiopyranones, highlighting the versatility of fluorinated acrylic building blocks in organic synthesis (Shi et al., 1996).
Modelling Synthesis Methods
Grevtsov et al. (2013) developed a facile method for synthesizing 2,3-dihydro-1H-pyrrolo[2,1-c][1,4]benzothiazines, indicating a streamlined approach for creating these compounds, potentially useful for various applications including drug development (Grevtsov et al., 2013).
Ca2+ Antagonistic Activity
Fujita et al. (1990) investigated 2-[2-[(aminoalkyl)oxy]-5-methoxyphenyl]-3,4-dihydro-4-methyl-3-oxo-2H-1,4-benzothiazines for their calcium antagonistic activities, identifying compounds with potent activity and potential for further development as cardiovascular agents (Fujita et al., 1990).
Crystallographic Studies and Dehydration Phenomena
Arshad et al. (2013) conducted crystallographic studies on related benzothiazine compounds, elucidating the structural transformations and providing insights into the chemical behavior of these molecules (Arshad et al., 2013).
Mechanism of Action
Target of Action
Compounds with a similar 1,2,4-benzothiadiazine-1,1-dioxide scaffold have been reported to exhibit a wide range of biological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, katp channel activation, and ampa receptor modulation .
Mode of Action
The biological properties of 1,2,4-benzothiadiazine-1,1-dioxide moieties are influenced by various functional groups attached to the ring . For instance, the presence of a halo group at the 7 and 8 positions of the ring can yield active compounds .
Biochemical Pathways
Compounds with a similar 1,2,4-benzothiadiazine-1,1-dioxide scaffold have been reported to modulate various biochemical pathways, depending on their specific functional groups .
Result of Action
Compounds with a similar 1,2,4-benzothiadiazine-1,1-dioxide scaffold have been reported to exhibit a wide range of biological activities .
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 6-fluoro-4-(3-methoxyphenyl)-1,1-dioxo-1λ6,4-benzothiazine-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FNO5S/c1-23-13-5-3-4-12(9-13)19-10-16(17(20)24-2)25(21,22)15-7-6-11(18)8-14(15)19/h3-10H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWRDIAXNNOQDEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)F)C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FNO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 6-fluoro-4-(3-methoxyphenyl)-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.